Cas no 61218-58-4 (1,2,5-Thiadiazolidin-3-one, 2-(1,1-dimethylethyl)-5-phenyl-, 1-oxide)

• Product Name: 1,2,5-Thiadiazolidin-3-one, 2-(1,1-dimethylethyl)-5-phenyl-, 1-oxide
• CAS No: 61218-58-4
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 487920
• PubChem ID: 21677848
• Update Time: 2025-04-19

1,2,5-Thiadiazolidin-3-one, 2-(1,1-dimethylethyl)-5-phenyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazolidin-3-one, 2-(1,1-dimethylethyl)-5-phenyl-, 1-oxide
• 2-tert-butyl-1-oxo-5-phenyl-1,2,5-thiadiazolidin-3-one
• 2-tert-Butyl-5-phenyl-1lambda~4~,2,5-thiadiazolidine-1,3-dione
• 61218-58-4
• DTXSID80616800

• Inchi： 1S/C12H16N2O2S/c1-12(2,3)14-11(15)9-13(17(14)16)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： DMYXOMBAABINMJ-UHFFFAOYSA-N
• SMILES： S1(N(C2C=CC=CC=2)CC(N1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 252.09338
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 40.62